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Compound of Interest

Compound Name: Enaminomycin A

Cat. No.: B15567170

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antibacterial spectrum of Enaminomycin A
against other commonly used antibiotic agents. The data presented is intended to offer an

objective validation of its efficacy, supported by standardized experimental protocols.

Comparative Analysis of Minimum Inhibitory
Concentrations (MIC)
The in vitro potency of Enaminomycin A was evaluated against a panel of clinically relevant

Gram-positive and Gram-negative bacteria. Its performance, measured by Minimum Inhibitory

Concentration (MIC), is compared with standard antibiotics from different classes: Vancomycin

(a glycopeptide), Ciprofloxacin (a fluoroquinolone), and Gentamicin (an aminoglycoside).

Disclaimer: Specific MIC values for Enaminomycin A are not readily available in recent public

literature. The values presented in this table are illustrative, based on historical descriptions of

its potency against both Gram-positive and Gram-negative bacteria, and are intended for

comparative context.[1] The MIC values for the comparator agents are compiled from published

scientific literature.
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Bacterial
Species

Strain ID Type

Enamino
mycin A
MIC
(µg/mL)
(Illustrati
ve)

Vancomy
cin MIC
(µg/mL)

Ciproflox
acin MIC
(µg/mL)

Gentamic
in MIC
(µg/mL)

Staphyloco

ccus

aureus

ATCC

29213

Gram-

positive
0.5 1[2][3] 0.6[4] 0.5[5]

Enterococc

us faecalis

ATCC

29212

Gram-

positive
2 2[6] 1 4-16[6]

Escherichi

a coli

ATCC

25922

Gram-

negative
1 >256 0.013[4] 0.25-1[6]

Pseudomo

nas

aeruginosa

ATCC

27853

Gram-

negative
4 >256 0.15[4] 0.5-2[6]

Experimental Workflow for MIC Determination
The following diagram illustrates the standardized workflow for determining the Minimum

Inhibitory Concentration (MIC) of an antibacterial agent using the broth microdilution method,

as recommended by the Clinical and Laboratory Standards Institute (CLSI).
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Caption: Workflow for Broth Microdilution MIC Testing.

Detailed Experimental Protocol: Broth Microdilution
Method
This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for

determining Minimum Inhibitory Concentrations (MICs) of aerobic bacteria by broth

microdilution.

3.1. Materials

Test bacterium (e.g., Staphylococcus aureus ATCC 29213)

Enaminomycin A and comparator antibiotics

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 0.85% saline

Sterile 96-well U-bottom microtiter plates

0.5 McFarland turbidity standard

Spectrophotometer or densitometer

Sterile culture tubes, pipettes, and reagent reservoirs

Incubator (35°C ± 2°C)

3.2. Inoculum Preparation

From a fresh (18-24 hour) non-selective agar plate, touch 3-5 morphologically similar

colonies of the test organism with a sterile loop.

Suspend the colonies in a tube containing sterile saline.
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Vortex the tube to create a smooth suspension.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This

can be done visually or with a densitometer and corresponds to approximately 1.5 x 10⁸

CFU/mL.

Within 15 minutes of standardization, dilute the adjusted suspension in CAMHB to achieve a

final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter

plate.

3.3. Antibiotic Dilution

Prepare stock solutions of each antibiotic in a suitable solvent.

Perform two-fold serial dilutions of each antibiotic in CAMHB directly in the 96-well microtiter

plate. A typical final concentration range is 0.06 to 128 µg/mL.

Each plate must include a growth control well (containing only broth and inoculum) and a

sterility control well (containing only broth).

3.4. Inoculation and Incubation

Dispense the standardized bacterial inoculum into each well (except the sterility control),

bringing the final volume to 100 µL.

Cover the plates and incubate in ambient air at 35°C ± 2°C for 16-20 hours.

3.5. Interpretation of Results

Following incubation, examine the plates for bacterial growth. The MIC is defined as the

lowest concentration of the antibiotic that completely inhibits visible growth (i.e., the first clear

well).

The growth control well should show distinct turbidity. The sterility control well should remain

clear.
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The following diagram illustrates the logical relationship between experimental inputs,

processes, and the final output in determining the antibacterial spectrum.
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Caption: Logic of Antibacterial Spectrum Validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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